Cas no 72782-82-2 (Flemichin E)

• Product name: Flemichin E
• CAS No: 72782-82-2
• MF: C₃₀H₂O₇
• MW: 474.332687854767
• CID: 2032846

Flemichin E Chemical and Physical Properties

Names and Identifiers

• Flemichin E
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 8-(3,4-dihydro-3,7-dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-7,8-dihydro-5-hydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)- (9CI)

• Inchi： 1S/C30H2O7/c1-15(2)7-8-18-27-17(9-10-29(3,4)37-27)26(34)25-21(32)14-23(35-28(18)25)19-11-16-12-24(33)30(5,6)36-22(16)13-20(19)31/h11,13H/b23-19-
• InChI Key： GVTRHBIKDSXAOL-NMWGTECJSA-N
• SMILES： [C]/C(=[C]/[C]C1C2=C([C]=[C]C(O2)([C])[C])C([O])=C2C=1O[C](C1C([O])=CC3=C([C][C](C(O3)([C])[C])[O])C=1)[C]C2=O)/[C] |^1:0,2,7,8,11,12,14,18,21,26,29,30,31,36,^4:3,25,33|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• XLogP3: 3.824

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 688.4±55.0 °C(Predicted)
• pka: 7.44±0.60(Predicted)